4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid
Overview
Description
4-Iodo-3-methoxy-1,2-thiazole-5-carboxylic acid (ITC) is an organic compound with a molecular formula C5H4INO2S. It is an important intermediate in the synthesis of various pharmaceuticals, pesticides, and other organic compounds. ITC is highly reactive and can be used as a starting material in a variety of synthetic reactions. It is also used as a catalyst in the synthesis of various compounds, including chiral compounds. Due to its unique properties, ITC has been extensively studied and used in a wide range of applications.
Scientific Research Applications
4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid has been used as a starting material in a variety of synthetic reactions. It has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and antifungal agents. It is also used in the synthesis of pesticides, herbicides, and other organic compounds. In addition, 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid has been used in the synthesis of chiral compounds, which are important in the production of drugs and other chemicals.
Mechanism of Action
The mechanism of action of 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid is not fully understood. However, it is believed that 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid acts as a catalyst in the synthesis of various compounds. It is thought to react with the starting materials and form intermediates, which can then be used to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid are not well understood. However, it is believed that 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid may have some effect on the body, as it is a highly reactive compound. It is possible that 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid could interact with various proteins, enzymes, and other molecules in the body and cause changes in their structure and activity.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid in laboratory experiments is its high reactivity, which allows it to be used in a variety of synthetic reactions. 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid is also relatively inexpensive and easy to obtain. However, it is important to note that 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid is highly reactive and should be handled with care. In addition, 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid can be toxic if inhaled or ingested, so it should be used in a well-ventilated area.
Future Directions
4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid has a wide range of potential applications, and there are many potential future directions for research. For example, 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid could be used in the synthesis of new drugs and other compounds, such as chiral compounds. In addition, 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid could be used in the synthesis of new pesticides and herbicides. Furthermore, 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid could be used to study the biochemical and physiological effects of reactive compounds on the body. Finally, 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid could be used to study the mechanism of action of various compounds and to develop new synthetic methods.
Synthesis Methods
4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid can be synthesized from the reaction of 4-iodo-3-methoxybenzene-1-sulfonyl chloride with potassium thiocyanate in the presence of a strong base, such as sodium hydroxide. The reaction is carried out in an inert atmosphere at a temperature of 80-90°C. The reaction yields a white solid, which is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid involves the introduction of an iodine atom at the 4-position of a thiazole ring, followed by the addition of a methoxy group at the 3-position and a carboxylic acid group at the 5-position.", "Starting Materials": [ "2-aminothiazole", "iodine", "methyl iodide", "copper (I) oxide", "sodium hydroxide", "carbon dioxide", "methanol", "hydrochloric acid", "sodium bicarbonate" ], "Reaction": [ "2-aminothiazole is reacted with iodine and methyl iodide in the presence of copper (I) oxide to form 4-iodo-2-methylthiazole.", "4-iodo-2-methylthiazole is then reacted with sodium hydroxide and carbon dioxide to form 4-iodo-2-methyl-5-oxothiazolidine-3-carboxylic acid.", "The carboxylic acid group of 4-iodo-2-methyl-5-oxothiazolidine-3-carboxylic acid is then converted to a methyl ester by reaction with methanol and hydrochloric acid.", "Finally, the methyl ester is hydrolyzed with sodium bicarbonate to yield 4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid." ] } | |
CAS RN |
2763759-62-0 |
Product Name |
4-iodo-3-methoxy-1,2-thiazole-5-carboxylic acid |
Molecular Formula |
C5H4INO3S |
Molecular Weight |
285.1 |
Purity |
95 |
Origin of Product |
United States |
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